Cas no 94805-51-3 (2-oxo-1H-pyridine-4-carbonitrile)

• Product Name: 2-oxo-1H-pyridine-4-carbonitrile
• CAS No: 94805-51-3
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD04037920
• CID: 803155
• PubChem ID: 2761051
• Update Time: 2024-10-25

2-oxo-1H-pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-1,2-dihydropyridine-4-carbonitrile
• 1,2-dihydro-2-oxo-4-pyridinecarbonitrile
• 2-Hydroxyisonicotinonitrile
• 4-Cyano-2(1H)-pyridinone
• 4-Pyridinecarbonitrile,1,2-dihydro-2-oxo-
• 5-FLUORO-2,3-DIHYDRO-(1H)-INDOLE
• 2-hydroxypyridine-4-carbonitrile
• 4-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-
• 4-CYANO-2-HYDROXYPYRIDINE
• 2-oxo-1H-pyridine-4-carbonitrile
• 4-cyano pyridone
• 4-cyano-2-pyridone
• 4-PYRIDINECARBONITRILE, 2-HYDROXY-
• 4-Cyano-2(1H)-pyridone
• 2-Hydroxy-4-cyano-pyridine
• QCOIIYBOBZFBJE-UHFFFAOYSA-N
• 1,2-Dihydro-2-oxo-4-pyridinecarbonitrile (ACI)
• 4-Cyano-2-pyridinol
• CS-W005865
• Z385458582
• AKOS015908333
• SB10379
• 94805-51-3
• EN300-174582
• PS-9230
• MFCD04037920
• DA-00320
• SCHEMBL201465
• AKOS005199113
• CHEMBL4569333
• PB20081
• F8885-0640
• 95891-29-5
• P10286
• SY023451
• 2-Hydroxyisonicotinonitrile, AldrichCPR

• MDL： MFCD04037920
• Inchi： 1S/C6H4N2O/c7-4-5-1-2-8-6(9)3-5/h1-3H,(H,8,9)
• InChI Key： QCOIIYBOBZFBJE-UHFFFAOYSA-N
• SMILES： N#CC1=CC(=O)NC=C1

Computed Properties

• Exact Mass: 120.03200
• Monoisotopic Mass: 120.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: -0.4

Experimental Properties

• Density: 1.27
• Melting Point: 285-288
• Boiling Point: 102-104°C/6.8mm
• Flash Point: 107 °C
• Refractive Index: 1.571
• PSA: 56.91000
• LogP: 0.65888

2-oxo-1H-pyridine-4-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• Hazardous Material Identification：